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Compound of Interest

Compound Name: N-0861 racemate

Cat. No.: B2888030 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This

guide provides essential, immediate safety and logistical information for the proper disposal of

N-0861 racemate. In the absence of a specific Safety Data Sheet (SDS), the following

procedures are based on established guidelines for the disposal of hazardous chemical waste

and compounds of a similar chemical class (purine analogs). A precautionary approach is

paramount.

Chemical and Physical Properties
A summary of the known properties of N-0861 racemate is provided below. This information is

crucial for a preliminary hazard assessment.

Property Value

Molecular Formula C13H17N5

Molecular Weight 243.31 g/mol

Appearance Solid

Storage
Powder: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 6 months, -20°C for 1 month.
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The following protocol outlines the recommended steps for the safe disposal of N-0861
racemate. This procedure is designed to comply with general hazardous waste management

regulations.

1. Waste Identification and Classification:

Treat N-0861 racemate as a hazardous chemical waste. Due to the lack of specific

toxicological data, a precautionary approach is necessary.[1]

Do not dispose of N-0861 racemate down the drain or in regular trash.[2][3][4]

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure appropriate PPE is worn, including:

Safety goggles or glasses.[5]

Chemical-resistant gloves (e.g., nitrile).[6]

A laboratory coat.[6]

3. Waste Collection and Storage:

Container: Use a designated, leak-proof, and chemically compatible container for collecting

the waste.[5][7][8] The original container, if in good condition, is a suitable option.[5] Food-

grade containers should never be used.[9]

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name ("N-
0861 racemate"), and the approximate quantity.[5][7]

Segregation: Store the N-0861 racemate waste separately from incompatible materials. As a

general rule, store acids and bases separately, and keep oxidizing agents away from

reducing agents and organic compounds.[3][9]

Storage Area: Store the waste container in a designated satellite accumulation area (SAA)

within the laboratory.[7][9] This area should be at or near the point of waste generation.[7]

Ensure the container is kept closed except when adding waste.[2][7]
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4. Disposal Procedure:

Contact Environmental Health and Safety (EHS): Your institution's EHS department is

responsible for the collection and disposal of hazardous waste.[1][7] Contact them to

schedule a pickup.

Provide Information: Be prepared to provide the EHS department with the information from

the waste label.

Do Not Attempt Neutralization: Without specific chemical data, do not attempt to neutralize or

treat the waste yourself.[1]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-0861 racemate.
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Start: N-0861 Racemate Waste Generated

Is the compound fully characterized for hazards?

Treat as Hazardous Waste

No (Precautionary Principle)

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Select a Designated, Leak-Proof,
and Chemically Compatible Container

Label Container Clearly:
- 'Hazardous Waste'
- 'N-0861 racemate'

- Quantity

Store in Designated Satellite
Accumulation Area (SAA)

Segregate from
Incompatible Materials

Contact Environmental Health & Safety (EHS)
for Pickup

Provide Waste Information to EHS

EHS Collects and Disposes
of Waste According to Regulations

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal workflow for N-0861 racemate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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